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Compound of Interest

Compound Name:
Hexanamide, 6-hydroxy-N,N-

bis(2-hydroxyethyl)-

CAS No.: 68052-21-1

Cat. No.: B13784774

Get Quote

Welcome to the Advanced Polymer Stability Solutions Center. Current Status: Online |

Specialist: Senior Application Scientist (Ph.D.) Topic: Stabilization of Polyurethanes containing

Hexanamide (Nylon-6/Caprolactam-derived) Segments.

Executive Summary & Diagnostic Triage
User Query: "My polyurethane (PU) samples containing hexanamide segments are losing

mechanical integrity in aqueous media. How do I stop this?"

Scientist’s Analysis: Polyurethanes incorporating hexanamide segments (derived from

caprolactam or 6-aminohexanoic acid) are typically Poly(ester-amide-urethanes) or Polyamide-

urethanes. While the amide bond (

) is chemically more stable than the ester bond, these segments introduce significant
hydrophilicity due to strong hydrogen bonding capability.

The Core Problem: The hexanamide segments act as a "hydrophilic wick," drawing water into

the polymer matrix. Once inside, water attacks the most susceptible bonds:
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Ester linkages (if present in the soft segment): Rapid hydrolysis, autocatalyzed by generated

acids.

Urethane linkages: Slower hydrolysis.[1][2]

Amide linkages: Slowest, but susceptible to enzymatic or acid-catalyzed degradation.

Module 1: Diagnostic Workflow (Troubleshooting)
Before modifying synthesis, confirm the degradation mechanism. Use this logic gate to

diagnose your failure mode.
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Check Media pH

pH < 5

Acidic Environment

pH ~ 7.4 (PBS)

Physiological

pH > 9

Alkaline

Mechanism: Acid-Catalyzed Hydrolysis
(Autocatalytic) Mechanism: Bulk Erosion / Plasticization Mechanism: Surface Erosion

(Base-Catalyzed)

Solution: Add Carbodiimide (Acid Scavenger) Solution: Increase Hard Segment Crystallinity Solution: Hydrophobic Surface Coating

Click to download full resolution via product page

Figure 1: Diagnostic logic flow for identifying the root cause of hydrolytic failure based on

environmental pH.
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Frequently Asked Questions (Technical Solutions)
Q1: I am seeing rapid molecular weight drop (GPC)
before mass loss. Why?
A: This indicates Bulk Degradation. The hexanamide segments are absorbing water throughout

the matrix. Hydrolysis is occurring internally, cleaving chains randomly. The polymer retains its

shape (mass) initially but loses structural integrity (Mw).

The Fix: You must reduce water uptake.

Protocol: Incorporate a hydrophobic soft segment like PTMEG (Polytetramethylene ether

glycol) or PDMS (Polydimethylsiloxane) as a co-soft segment.

Ratio: A 50:50 molar blend of Hexanamide-diol : PTMEG often retains mechanical strength

while halving water uptake [1].

Q2: My degradation seems "accelerated" over time. The
rate isn't linear.
A: You are witnessing Autocatalysis. Hydrolysis of esters (and amides to a lesser extent)

generates carboxylic acid end-groups (

). These acids lower the local pH inside the polymer matrix, catalyzing further hydrolysis.

The Fix: Use an Acid Scavenger.

Reagent: Polycarbodiimides (e.g., Stabaxol®).

Mechanism: Carbodiimides react with the generated carboxylic acid to form stable N-acyl

urea, neutralizing the catalyst [2].

Dosage: 0.5 – 2.0 wt% relative to the polymer.

Q3: Can I stabilize the hexanamide segment itself
without changing the backbone?
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A: Yes, by forcing Microphase Separation. Hexanamide segments (Nylon-6 type) can

crystallize. If you anneal the polymer or increase the block length of the hexanamide segment,

it will form crystalline domains.

Why it works: Water cannot easily penetrate crystalline regions. Hydrolysis is limited to the

amorphous regions.

Experiment: Increase the molecular weight of your hexanamide prepolymer from 1000 Da to

2000 Da before reacting with the isocyanate.

Deep Dive: The Degradation Mechanism[3]
Understanding the chemistry is vital for selecting the right inhibitor. The diagram below details

the attack pathway on the amide/ester bond within the polyurethane.
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Figure 2: Mechanistic pathway of hydrolytic degradation in amide/ester containing

polyurethanes, highlighting the autocatalytic feedback loop caused by acid generation.

Experimental Protocols
Protocol A: Accelerated Hydrolytic Stability Test
Standard: Modified ASTM F1635 (In vitro degradation).

Preparation: Cast PU films (thickness 0.2 mm). Punch 10mm discs.

Initial Data: Measure dry weight (

) and initial molecular weight (

) via GPC.
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Incubation:

Media: Phosphate Buffered Saline (PBS, pH 7.4) OR 0.1M NaOH (for accelerated

screening).

Temperature: 37°C (Physiological) or 70°C (Accelerated).

Ratio: 10mg polymer per 10mL buffer (maintain sink conditions).

Sampling points: Days 1, 3, 7, 14, 28.

Analysis:

Wash with distilled water. Vacuum dry for 24h.

Measure Remaining Mass (

).

Critical Step: Dissolve in DMF/LiBr for GPC analysis to detect chain scission before mass

loss occurs.

Protocol B: Stabilization via Carbodiimide Addition
Use this when synthesis modification is not possible.

Dissolution: Dissolve the Hexanamide-PU in a suitable solvent (e.g., DMF, DMAc, or THF) at

10-15 wt%.

Additive: Add Bis(2,6-diisopropylphenyl)carbodiimide or polymeric carbodiimide (e.g.,

Stabaxol P).

Concentration: 1.0 wt% relative to solid polymer.

Mixing: Stir at 40°C for 2 hours to ensure homogenous distribution.

Casting: Solvent cast onto Teflon molds.

Curing: Dry at 60°C under vacuum to remove solvent.
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Note: The carbodiimide remains in the matrix as a "sacrificial" acid scavenger.

Comparative Data: Stabilizer Efficacy
The following table summarizes the expected improvement in half-life (

) for a generic Poly(ester-amide) Polyurethane when using different stabilization strategies.

Strategy Mechanism
Est. Life
Extension

Pros Cons

Control N/A 1x (Baseline) N/A
Rapid

degradation

Carbodiimide

(1%)
Acid Scavenging 3x - 4x

Highly effective

for bulk

degradation

Can yellow over

time; potential

toxicity [2]

Hydrophobic

Blending

Reduced Water

Uptake
2x - 3x

Retains

biocompatibility

Changes

mechanical

modulus (softer)

Hard Segment

Increase

Crystallinity

Barrier
1.5x - 2x

Improves tensile

strength

Increases

stiffness; harder

to process [3]

Surface

Fluorination

Surface

Repellency
1.2x

No bulk property

change

Only delays

onset; ineffective

once wetted
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://patents.google.com/patent/EP1514897A1/en
https://patents.google.com/patent/EP1514897A1/en
https://www.semanticscholar.org/paper/Chemical-Degradation-of-Polymers-%28Polyurethanes%2C-by-Mitova-Grancharov/a4009fababca6b42b84ef0e42004c0ad3d2c0a30
https://www.researchgate.net/publication/263751044_Chemical_Degradation_of_Polymers_Polyurethanes_Polycarbonate_and_Polyamide_by_Esters_of_H-phosphonic_and_Phosphoric_Acids
https://www.mdpi.com/2073-4360/17/8/1033
https://www.benchchem.com/product/b13784774/docs#technical-support-center-hydrolytic-stability-of-hexanamide-segmented-polyurethanes
https://www.benchchem.com/product/b13784774/docs#technical-support-center-hydrolytic-stability-of-hexanamide-segmented-polyurethanes
https://www.benchchem.com/product/b13784774/docs#technical-support-center-hydrolytic-stability-of-hexanamide-segmented-polyurethanes
https://www.benchchem.com/product/b13784774/docs#technical-support-center-hydrolytic-stability-of-hexanamide-segmented-polyurethanes
https://www.benchchem.com/product/b13784774?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13784774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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